Cas no 339020-82-5 (1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-, 4-oxime)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-, 4-oxime
• CAS No: 339020-82-5
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 302032
• PubChem ID: 9632601
• Update Time: 2025-06-30

1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-, 4-oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-, 4-oxime
• 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime (9CI)
• MFCD00127602
• 5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde oxime
• 8B-081
• 4-[(E)-hydroxyiminomethyl]-1,4-dihydropyrazol-5-one
• 4-[(1E)-(hydroxyimino)methyl]-4,5-dihydro-1H-pyrazol-5-one
• AKOS005100530
• 339020-82-5

• Inchi： 1S/C4H5N3O2/c8-4-3(2-6-9)1-5-7-4/h1-3,9H,(H,7,8)/b6-2+
• InChI Key： RLXHXUDAFOAABE-QHHAFSJGSA-N
• SMILES： O=C1C(/C=N/O)C=NN1

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 74.05

Additional information on 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-, 4-oxime

Introduction to 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime (CAS No. 339020-82-5)

1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime (CAS No. 339020-82-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (4Z)-4-hydroxy-5-(1H-pyrazol-4-yl)-2,3-dihydrofuran-2-one oxime, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime is C₇H₈N₄O₃, and its molecular weight is approximately 188.16 g/mol. The compound is a white to off-white crystalline solid with a melting point ranging from 170 to 172°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

In recent years, the interest in 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime has grown due to its potential therapeutic applications. Research studies have shown that this compound exhibits a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent inhibitory effects on the replication of certain viral strains, making it a promising candidate for the development of antiviral drugs.

The structural versatility of 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime allows for the synthesis of various derivatives through functional group modifications. These modifications can enhance the compound's pharmacological properties and improve its therapeutic potential. For example, the introduction of substituents at the pyrazole ring or the oxime group can significantly alter the compound's biological activity and selectivity.

In addition to its potential as a therapeutic agent, 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime has been explored for its use in chemical biology research. Its ability to interact with specific biological targets makes it a valuable tool for studying cellular processes and signaling pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters highlighted the use of this compound as a probe to investigate protein-protein interactions involved in cancer cell proliferation.

The synthesis of 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of pyrazole carboxaldehyde with hydroxylamine hydrochloride followed by cyclization to form the desired oxime derivative. The reaction conditions and purification methods are crucial for obtaining high yields and purity levels.

The safety and handling of 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime should be conducted with appropriate precautions due to its reactivity and potential health effects. It is recommended to handle this compound in a well-ventilated area and use personal protective equipment such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-, 4-oxime (CAS No. 339020-82-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development into novel therapeutic agents. Ongoing research continues to uncover new applications and insights into its mechanisms of action, contributing to advancements in drug discovery and chemical biology.